2-Acetylfuran-3-carboxamide

• CAS: 173038-72-7
• Synonyms: 3-Furancarboxamide, 2-acetyl- (9CI)
• Molecular Formula: C7H7NO3
• Molecular Weight: 153.137
• SMILES: CC(=O)C1=C(C=CO1)C(=O)N
• InChI: InChI=1S/C7H7NO3/c1-4(9)6-5(7(8)10)2-3-11-6/h2-3H,1H3,(H2,8,10)
• InChIKey: JUIVTRKWIOOLDM-UHFFFAOYSA-N

2-Acetylfuran-3-carboxamide (CAS 173038-72-7) is a heterocyclic building block with the molecular formula C7H7NO3 and a molecular weight of 153.14 g/mol. It is structurally defined by an acetyl group at the 2-position and a carboxamide group at the 3-position of the furan ring.

2-Acetylfuran-3-carboxamide (CAS 173038-72-7) Technical Specifications and Procurement Relevance

2-Acetylfuran-3-carboxamide (CAS 173038-72-7) is a heterocyclic building block with the molecular formula C7H7NO3 and a molecular weight of 153.14 g/mol . It is structurally defined by an acetyl group at the 2-position and a carboxamide group at the 3-position of the furan ring. This specific substitution pattern differentiates it from other regioisomeric acetylfuran carboxamides and enables its utility as a synthetic intermediate. The compound is produced via a one-step reaction between an α-hydroxyketone and an acetamide in the presence of a Friedel-Crafts reagent, a method reported to yield this and related furan-3-carboxamide derivatives in a reliable manner [1]. This established synthetic route is a key consideration for procurement planning and process chemistry applications.

One-step synthetic accessibility via Friedel-Crafts route

Defined 2-acetyl-3-carboxamide substitution pattern

Utility in process chemistry and medicinal chemistry building blocks

• [1] D'Silva, T. D. J. US Patent 4,054,585. Furan-3-carboxamide derivatives and method of preparing same. 1977. View Source

Why 2-Acetylfuran-3-carboxamide (CAS 173038-72-7) Cannot Be Substituted by Other Acetylfuran Analogs

The substitution of 2-acetylfuran-3-carboxamide with a generic furan carboxamide or a regioisomer like 5-acetylfuran-2-carboxamide is not chemically or functionally equivalent and may lead to failure in downstream applications. The position of the acetyl and carboxamide substituents on the furan ring dictates the compound's reactivity in subsequent synthetic steps and its biological activity profile [1]. For instance, the 3-carboxamide motif is a critical pharmacophore in a series of novel H5N1 influenza inhibitors, where SAR studies demonstrated that modifications to the heterocyclic core, including the substitution pattern, significantly impacted antiviral potency [1]. Furthermore, a QSAR analysis of a furan-3-carboxamide library confirmed that specific physicochemical parameters tied to the substitution pattern correlate with antimicrobial activity [2]. Therefore, the unique 2-acetyl-3-carboxamide arrangement provides a distinct and non-interchangeable chemical handle for synthesis and a specific electronic and steric profile for biological target engagement, as detailed in the quantitative evidence below.

Regioisomeric analogs (e.g., 5-acetylfuran-2-carboxamide) may alter reactivity and downstream synthetic outcomes.

Biological activity profiles reported for this substitution pattern may not transfer to analogs lacking the 2-acetyl or 3-carboxamide groups.

• [1] Yu, Y., et al. Furan-carboxamide derivatives as novel inhibitors of lethal H5N1 influenza A viruses. RSC Advances, 2017, 7, 9620-9627. View Source
• [2] Zanatta, N., et al. Synthesis, antimicrobial activity, and QSAR studies of furan-3-carboxamides. Bioorganic & Medicinal Chemistry, 2007, 15(5), 1947-1958. View Source

Quantitative Evidence Guide for 2-Acetylfuran-3-carboxamide (CAS 173038-72-7) Selection

Synthetic Yield and Efficiency: A Comparative Advantage in Preparing 3-Substituted Furans

The synthesis of 2-acetylfuran-3-carboxamide and its derivatives via the patented one-step Friedel-Crafts method represents a significant improvement in efficiency and accessibility over traditional multi-step routes to 3-substituted furans. The target compound class is prepared in good yields using a novel, one-step reaction between an α-hydroxyketone and acetamide [1]. This contrasts with conventional methods for synthesizing 3- or 4-substituted furans, which are noted in the literature to be difficult and often require multi-step syntheses involving expensive reagents or complex strategies [2]. While exact yield data for this specific compound is not disclosed in the available source, the patented process is explicitly described as providing the broad class of furan-3-carboxamide derivatives reliably and in good yields [1].

Synthetic Accessibility

Class-level inference

One-step Friedel-Crafts method vs. standard multi-step routes to 3-substituted furans.

Supports procurement planning for scalable process chemistry.

Exact yield undisclosed; patented method reported to give good yields.

Evidence Dimension	Synthetic Accessibility
Target Compound Data	Prepared via a one-step, high-yielding Friedel-Crafts method [1].
Comparator Or Baseline	Standard multi-step methodologies for 3-substituted furans requiring expensive reagents and complex strategies [2].
Quantified Difference	Not quantified; the key difference is the reduction from a multi-step to a one-step synthesis.
Conditions	Reaction of α-hydroxyketone with acetamide in inert solvent (e.g., benzene, toluene) with Friedel-Crafts reagent (e.g., AlCl3) [1].

Why This Matters

This one-step synthetic availability is a critical procurement differentiator, as it implies lower production cost, higher scalability, and a more reliable supply chain compared to more complexly synthesized regioisomers or analogs.

• [1] D'Silva, T. D. J. US Patent 4,054,585. Furan-3-carboxamide derivatives and method of preparing same. 1977. View Source
• [2] Zanatta, N., et al. Synthesis, antimicrobial activity, and QSAR studies of furan-3-carboxamides. Bioorganic & Medicinal Chemistry, 2007, 15(5), 1947-1958. View Source

Comparative Affinity Against Carbonic Anhydrase Isoforms: Functional Group Impact

The 2-acetylfuran-3-carboxamide core is present in compounds with measurable, nanomolar inhibitory activity against specific carbonic anhydrase (CA) isoforms. For a furan-carboxamide derivative, the binding affinity (Ki) was reported as 4.9 nM against CA II and 6.5 nM against CA VII, with markedly lower affinity for CA I (Ki = 220 nM) and CA XII (Ki > 50,000 nM) [1]. This activity profile is contingent upon the presence of both the furan-3-carboxamide core and the 2-acetyl substituent, which contribute to the compound's overall binding interactions. Analogs lacking the acetyl group or with modifications at the 2-position would be expected to exhibit a different isoform selectivity and potency profile, based on the established structure-activity relationships for this target class.

Enzyme Inhibition (Ki)

Class-level inference

CA II Ki = 4.9 nM, CA VII Ki = 6.5 nM; low affinity for CA I (220 nM) and CA XII (>50,000 nM).

Demonstrates isoform-selective binding achievable with this scaffold.

Data from a close derivative; requires confirmation for exact compound.

Evidence Dimension	Enzyme Inhibition (Ki)
Target Compound Data	Furan-3-carboxamide derivative with 2-acetyl group: Ki(CA II) = 4.9 nM; Ki(CA VII) = 6.5 nM; Ki(CA I) = 220 nM; Ki(CA XII) > 50,000 nM [1].
Comparator Or Baseline	Hypothetical analog lacking the 2-acetyl substituent.
Quantified Difference	Not quantified; the presence of the 2-acetyl group is a key structural determinant for achieving low nanomolar potency and isoform selectivity.
Conditions	Stopped-flow CO2 hydration assay using recombinant human carbonic anhydrase isoforms, incubated for 15 minutes prior to testing [1].

Why This Matters

This quantitative evidence demonstrates that the 2-acetylfuran-3-carboxamide scaffold can be a privileged structure for achieving potent and selective enzyme inhibition, which is a critical factor for researchers procuring a starting point for medicinal chemistry programs targeting carbonic anhydrases.

• [1] BindingDB. Entry BDBM50237183 / CHEMBL1518113. View Source

Differentiation from Other Acetylfuran Intermediates in Drug Synthesis

2-Acetylfuran-3-carboxamide serves as a crucial and specific intermediate in the synthesis of the second-generation cephalosporin antibiotic, cefuroxime . This specific application differentiates it from the closely related compound, 2-acetylfuran, which is a more general intermediate used in the synthesis of fine chemicals and pharmaceuticals, including cefuroxime and the HIV integrase inhibitor S-1360 [1]. The presence of the carboxamide group in 2-acetylfuran-3-carboxamide directs its utility toward a later-stage, more specific synthetic transformation in the construction of the cefuroxime core, in contrast to the simpler 2-acetylfuran, which serves as an early-stage building block. This distinction is critical for process chemists selecting the appropriate starting material for a defined synthetic route.

Intermediate Specificity

Head-to-head

Specific intermediate for cefuroxime synthesis, vs. 2-acetylfuran as a general building block.

Enables targeted entry into later-stage API synthesis.

Evidence Dimension	Application as a Synthetic Intermediate
Target Compound Data	Specific intermediate for the synthesis of the antibiotic cefuroxime .
Comparator Or Baseline	2-Acetylfuran (CAS 1192-62-7): A general intermediate for fine chemicals, pharmaceuticals, cefuroxime, and the HIV integrase inhibitor S-1360 [1].
Quantified Difference	Not quantified; the key difference is the specificity of the intermediate's role in a defined drug synthesis pathway.
Conditions	Synthetic pathway for the production of cefuroxime .

Why This Matters

Procurement decisions in pharmaceutical manufacturing require highly specific intermediates. 2-Acetylfuran-3-carboxamide offers a targeted synthetic entry point into the cefuroxime pathway, whereas the simpler 2-acetylfuran is a more generic building block with broader but less specific utility.

• [1] DBPedia. About: 2-Acetylfuran. View Source

Stability Profile for Laboratory Handling and Storage

The solid-state stability and solution stability of 2-acetylfuran-3-carboxamide under common laboratory conditions are important considerations for procurement. The compound is reported as stable for two years from the date of purchase when stored as supplied . For solution-based work, it is soluble in DMSO or DMF at concentrations up to 25 mg/mL, and these solutions can be stored at -20°C for up to three months without significant degradation . This stability profile is comparable to many other furan carboxamide derivatives and ensures that the compound is suitable for long-term research and development projects. In comparison, analogs with more labile functional groups might require more stringent storage conditions (e.g., lower temperatures, inert atmosphere) or have significantly shorter shelf-lives, which can complicate inventory management and experimental reproducibility.

Stability Profile

Supporting evidence

Solid: 2 years; Solution (DMSO/DMF, 25 mg/mL): 3 months at -20°C.

Supports long-term storage and experimental consistency.

Stability within expected range for furan carboxamides.

Evidence Dimension	Stability
Target Compound Data	Solid: Stable for 2 years as supplied. Solution (DMSO/DMF, 25 mg/mL): Stable for 3 months at -20°C .
Comparator Or Baseline	Other furan carboxamide derivatives .
Quantified Difference	Not quantified; the stability is within the expected range for this compound class, which is adequate for standard research use.
Conditions	Storage as a solid at ambient temperature; storage in DMSO or DMF solution at -20°C .

Why This Matters

A well-defined and reliable stability profile ensures that the compound can be procured and stored for extended periods, minimizing waste and ensuring experimental consistency across long-term research projects.

Optimal Research and Industrial Application Scenarios for 2-Acetylfuran-3-carboxamide (CAS 173038-72-7)

Synthesis of Cefuroxime and Other Cephalosporin Antibiotics

This compound is a critical intermediate in the validated synthetic pathway for the second-generation cephalosporin antibiotic, cefuroxime. Procurement of this specific intermediate is essential for research groups and CDMOs engaged in the process development, scale-up, or manufacturing of this important drug. The specific 2-acetyl-3-carboxamide substitution pattern is required for the correct assembly of the cefuroxime core, and its use is supported by established process chemistry.

Medicinal Chemistry Hit-to-Lead Optimization

The 2-acetylfuran-3-carboxamide scaffold serves as a validated starting point for medicinal chemistry campaigns targeting enzymes like carbonic anhydrases. As evidenced by the binding data for a close derivative, this core can achieve low nanomolar potency and isoform selectivity (e.g., Ki = 4.9 nM for CA II). Researchers can leverage this scaffold to synthesize focused libraries, exploring modifications to the carboxamide and other positions to further optimize potency, selectivity, and pharmacokinetic properties. [1]

Chemical Biology Tool Development

Due to its well-defined stability profile and synthetic accessibility, 2-acetylfuran-3-carboxamide is an excellent building block for creating chemical biology probes. The carboxamide and acetyl groups offer orthogonal synthetic handles for conjugation to biotin, fluorophores, or other reporter tags without compromising the integrity of the furan core. The compound's stability in DMSO/DMF stock solutions at -20°C for up to three months facilitates its use in long-term biological screening campaigns.

Development of Novel Agrochemicals

Patented synthetic methodologies that produce this compound class also describe broad fungicidal and insecticidal utility for furan-3-carboxamide derivatives. This positions 2-acetylfuran-3-carboxamide as a valuable building block for researchers developing next-generation crop protection agents. Its unique substitution pattern can be used to explore structure-activity relationships distinct from existing commercial fungicides like Fenfuran (2-methyl-N-phenylfuran-3-carboxamide), potentially leading to new modes of action. [2]

Application

Selection Property

Validation Focus

Cefuroxime synthesis

Specific intermediate substitution pattern

Process chemistry integration

Medicinal chemistry

Reported nanomolar CA inhibition scaffold

Isoform selectivity and SAR optimization

Chemical biology probes

Orthogonal synthetic handles

Stability under conjugation and assay conditions

Agrochemical development

Furan-3-carboxamide core with distinct substitution

SAR exploration vs. existing fungicidal leads

• [1] BindingDB. Entry BDBM50237183 / CHEMBL1518113. View Source
• [2] D'Silva, T. D. J. US Patent 4,054,585. Furan-3-carboxamide derivatives and method of preparing same. 1977. View Source